4-chloro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-3-nitrobenzamide
• InChI: InChI=1S/C23H26ClN3O5/c1-14(2)9-10-26-19-12-16(6-8-20(19)32-13-23(3,4)22(26)29)25-21(28)15-5-7-17(24)18(11-15)27(30)31/h5-8,11-12,14H,9-10,13H2,1-4H3,(H,25,28)
• InChI Key: DOOVKPBELOJPGG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=CC(=C2)NC(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-])OCC(C1=O)(C)C
• Molecular Formula: C23H26ClN3O5
• Molecular Weight: 459.9 g/mol

Description

4-chloro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-nitrobenzamide is a useful research compound. Its molecular formula is C23H26ClN3O5 and its molecular weight is 459.93. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Synthetic Pathways

• The chemistry of similar compounds involves constructing complex heterocyclic systems such as dibenzo[b,f][1,4]oxazepines through processes like aromatic nucleophilic substitution, Smiles rearrangement, and denitrocyclization. This showcases the compound's significance in exploring novel synthetic pathways and heterocyclic structures (Sapegin et al., 2012).
• The compound is involved in the synthesis of polycyclic systems containing benzodiazepine fragments, highlighting its role in creating new molecular structures with potential pharmacological properties (Ukhin et al., 2011).

Carbonic Anhydrase Inhibition

• A related compound exhibited strong inhibition of human carbonic anhydrases, a therapeutic target for various conditions. This emphasizes the compound's potential role in medicinal chemistry and drug design (Sapegin et al., 2018).

Electrochemical Properties

• The compound's analogs have been studied for their electrochemical behaviors, suggesting applications in electroanalytical chemistry for quantitative determinations (Zeybek et al., 2009).

X-ray Diffraction and DFT Studies

• Extensive spectroscopic, X-ray diffraction, and DFT studies have been conducted on related compounds, showing the compound's relevance in material science and computational chemistry (Almansour et al., 2016).

Novel Synthetic Routes

• The compound's structural framework has been utilized in novel synthetic routes, demonstrating its importance in the development of innovative synthetic methodologies (Bakthadoss et al., 2009).